Cas no 1101188-85-5 (1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1101188-85-5
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• CID: 5470393
• Update Time: 2025-08-02

1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dichlorobenzoyl)-2,3-dihydroindole-2-carboxamide
• 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide

• Inchi： 1S/C16H12Cl2N2O2/c17-10-5-6-12(18)11(8-10)16(22)20-13-4-2-1-3-9(13)7-14(20)15(19)21/h1-6,8,14H,7H2,(H2,19,21)
• InChI Key： ILSAJISPMDWNKI-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC(Cl)=CC=C2Cl)C2=C(C=CC=C2)CC1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide

Comprehensive Overview of 1-(2,5-Dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101188-85-5)

1-(2,5-Dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1101188-85-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of a dichlorobenzoyl moiety and a carboxamide group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their relevance in treating various health conditions. Researchers are particularly intrigued by the potential of CAS No. 1101188-85-5 to interact with specific biological targets, such as enzymes or receptors, which could lead to novel therapeutic agents. The compound's molecular weight and lipophilicity are key factors that influence its pharmacokinetic properties, making it a subject of ongoing studies in medicinal chemistry.

The synthesis of 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide involves multi-step organic reactions, including acylation and amidation processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its chemical stability under various conditions has also been a topic of discussion, as it affects the compound's shelf life and handling requirements.

One of the most frequently asked questions about CAS No. 1101188-85-5 revolves around its potential applications in neurological research. Indole derivatives are known to exhibit activity in the central nervous system, and this compound's structure suggests possible interactions with neurotransmitter systems. While preliminary studies are encouraging, further clinical trials are necessary to validate these hypotheses. Another area of interest is the compound's role in anti-inflammatory and antioxidant pathways, which aligns with current trends in targeting oxidative stress-related diseases.

From a commercial perspective, 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its price per gram and bulk availability are common queries among procurement professionals. Additionally, the compound's solubility in various solvents, such as DMSO or ethanol, is frequently researched to optimize experimental protocols.

In the context of green chemistry and sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound. The demand for environmentally benign production methods has increased, and CAS No. 1101188-85-5 is no exception. Innovations in catalytic processes and solvent selection are being investigated to reduce the environmental footprint of its manufacturing.

The analytical characterization of 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's identity, purity, and quality, which are critical for research reproducibility. The availability of spectral data and reference standards for this compound facilitates its adoption in various laboratories worldwide.

As the pharmaceutical industry continues to explore small-molecule therapeutics, compounds like CAS No. 1101188-85-5 remain at the forefront of innovation. Its structural features offer opportunities for structure-activity relationship (SAR) studies, which could lead to optimized derivatives with enhanced efficacy and safety profiles. The compound's patent status and intellectual property considerations are also relevant for organizations looking to develop proprietary formulations.

In conclusion, 1-(2,5-dichlorobenzoyl)-2,3-dihydro-1H-indole-2-carboxamide represents a fascinating area of research with broad implications for drug discovery and development. Its unique chemical architecture, combined with the growing body of scientific literature, positions it as a compound of significant interest for academics and industry professionals alike. Future studies will likely uncover additional applications and refine our understanding of its biological potential.